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Compound of Interest

Compound Name: Butyl bromoacetate

Cat. No.: B109810 Get Quote

Essential Safety and Handling Guide for Butyl
Bromoacetate
This guide provides crucial safety, operational, and disposal protocols for handling Butyl
bromoacetate in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe and compliant use of this chemical.

Chemical Profile: Butyl bromoacetate is a flammable and corrosive liquid that is harmful if

swallowed and causes severe skin burns and eye damage.[1][2] It is also a lachrymator,

meaning it can cause tearing, and may lead to respiratory irritation.[2][3] It is essential to

handle this chemical with stringent safety measures to prevent exposure.

Quantitative Data Summary
For quick reference, the key physical and chemical properties of tert-Butyl bromoacetate are

summarized below.
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Property Value

Molecular Formula C6H11BrO2[1]

Molecular Weight 195.05 g/mol [4][5]

Appearance Colorless to light yellow liquid[3][4]

Odor Pungent[1][4]

Boiling Point 50 °C at 10 mmHg[5][6]

Density 1.321 g/mL at 25 °C[5]

Flash Point 49 °C (120.2 °F) - closed cup[7]

Solubility
Immiscible with water. Miscible with ethanol,

chloroform, and ethyl acetate.[6][8]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical. The following table outlines the required equipment

for handling Butyl bromoacetate.
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Protection Type Required Equipment
Specifications & Best
Practices

Eye and Face Protection
Chemical safety goggles and a

full-face shield.[9][10]

Must meet appropriate national

standards (e.g., ANSI Z87.1 in

the US). A face shield must be

worn over goggles, especially

when splashing is possible.[9]

[11]

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene).

[9][11]

Never wear latex, cotton, or

leather gloves.[11] Inspect

gloves for tears or holes before

use. Remove and dispose of

gloves immediately after

contamination.

Body Protection
Chemical-resistant lab coat or

apron.[9][10][12]

A chemical-resistant apron

should be worn over a lab

coat, covering from the mid-

chest to the knees.[11]

Respiratory Protection
NIOSH/MSHA approved full-

facepiece airline respirator.[9]

Use in a well-ventilated area,

preferably within a chemical

fume hood, to keep airborne

concentrations low.[3][9] A

respirator is necessary if

ventilation is inadequate or if

exposure limits are exceeded.

[9][13]

Foot Protection Closed-toe shoes.

Footwear should be made of a

material that will not absorb

splashes.[14]

Operational and Disposal Plans
Adherence to proper handling and disposal procedures is mandatory to minimize risk.
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Pre-Handling and Handling Protocol
1. Engineering Controls:

Always handle Butyl bromoacetate in a properly functioning chemical fume hood.[2]

Ensure an eyewash station and safety shower are readily accessible and have been recently

tested.[3]

2. Preparation:

Before starting, ensure all necessary PPE is available and in good condition.

Remove all potential ignition sources from the work area, as the chemical is flammable.[3]

[12]

Use spark-proof tools and ensure all equipment is properly grounded to prevent static

discharge.[2][3]

3. Handling Procedure:

Avoid all direct contact with the chemical.[12]

Carefully transfer the liquid, keeping the container opening away from your face.

Keep containers tightly closed when not in use.[2][3]

Do not eat, drink, or smoke in the handling area.[12]

Spill and Emergency Response
Minor Spill:

Evacuate the immediate area.

Wearing appropriate PPE, remove all ignition sources.[3]

Absorb the spill with an inert, non-combustible material like vermiculite, sand, or earth.[3][9]
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Collect the absorbed material using spark-proof tools and place it in a suitable, sealed

container for hazardous waste disposal.[2][3]

Exposure Response:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][9]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing all contaminated clothing and shoes. Seek immediate medical attention.[3][9]

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[3][9]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[3][9]

Disposal Plan
All waste containing Butyl bromoacetate must be treated as hazardous waste.[1][15]

Unused Chemical and Contaminated Materials:

Collect in a properly labeled, sealed, and appropriate container.

Do not mix with other waste.[15]

Dispose of through your institution's designated hazardous waste management program,

following all local, state, and federal regulations.[3][15]

Empty Containers:

Empty containers retain product residue (liquid and vapor) and can be dangerous.[1][3]

Do not cut, drill, grind, or weld on or near the container.[12]

Treat empty containers as hazardous waste and dispose of them through the proper

channels.[1]
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Workflow Visualization
The following diagram illustrates the standard workflow for safely handling Butyl
bromoacetate.
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Safe Handling Workflow for Butyl Bromoacetate

1. Preparation

2. Handling

3. Post-Handling & Disposal

Emergency Procedures

Don Appropriate PPE

Prepare Fume Hood & Ground Equipment

Ready Spill Kit

Fire Occurs

Transfer Chemical

Proceed to Handling

Perform Reaction

Spill OccursStore Securely Exposure Occurs

Decontaminate Work Area

Proceed to Cleanup

Segregate Hazardous Waste

Doff & Dispose of PPE

Wash Hands Thoroughly

Follow Spill ProtocolFollow First Aid Protocol Follow Fire Protocol

Click to download full resolution via product page

Caption: Workflow for handling Butyl bromoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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